1-Butyl-3-methylimidazolium acetate

• IUPAC Name: 1-butyl-3-methylimidazol-3-ium;acetate
• InChI: InChI=1S/C8H15N2.C2H4O2/c1-3-4-5-10-7-6-9(2)8-10;1-2(3)4/h6-8H,3-5H2,1-2H3;1H3,(H,3,4)/q+1;/p-1
• InChI Key: BSKSXTBYXTZWFI-UHFFFAOYSA-M
• Canonical SMILES: CCCCN1C=C[N+](=C1)C.CC(=O)[O-]
• Molecular Formula: C10H18N2O2
• DSSTOX Substance ID: DTXSID20580410
• Molecular Weight: 198.26 g/mol
• CAS RN: 284049-75-8

Description

1-Butyl-3-methylimidazolium acetate is a room temperature ionic liquid. It is reported to irreversibly adsorb gaseous CO2, therefore can be a useful means for the separation of greenhouse gas. CO2 has been reported to readily dissolve in 1-butyl-3-methylimidazolium-acetate.

Scientific Research Applications

Green Solvent for (Bio)catalysis

1-Butyl-3-methylimidazolium acetate: is recognized for its role as a non-toxic, non-volatile, and environmentally-friendly solvent. It’s particularly effective in (bio)catalysis, applicable to a variety of ionic, polar, and nonpolar structure groups. .

Lignin Solvent for Biorefining Technologies

This ionic liquid has the unique ability to dissolve and fractionate lignocellulosic biomass. .

Electrolyte Additive for Capillary Electrophoresis

Due to its air- and water-stability and miscibility with most capillary electrophoresis (CE) solvents, 1-Butyl-3-methylimidazolium acetate can be used as an additive to electrolytes for non-aqueous capillary electrophoresis (NACE). .

CO2 Capture and Greenhouse Gas Separation

The ionic liquid is reported to irreversibly adsorb gaseous CO2, making it a potential medium for the separation of this greenhouse gas. .

Kinetic Studies in Ionic Liquid Production

The production process of 1-Butyl-3-methylimidazolium acetate itself is of scientific interest. .

Thermal Stability Research

Research into the thermal stability of 1-Butyl-3-methylimidazolium-based ionic liquids is essential for their application in high-temperature processes. .

Solvent for Inorganic and Organic Materials

Its excellent solvency power makes it a good solvent for a wide range of inorganic and organic materials. .

Recyclability and Industrial Application

The recyclability of 1-Butyl-3-methylimidazolium acetate is a significant advantage, as it can be regenerated and reused in technological processes. .

Mechanism of Action

Target of Action

• Role : Bmim acetate’s primary role lies in its ability to dissolve and fractionate lignocellulosic biomass. This property makes it valuable for green biorefining technologies .

Action Environment

• Environmental Factors : Bmim acetate’s efficacy depends on temperature, pH, and the presence of other compounds. High temperatures are necessary for complete dissolution, but prolonged exposure can lead to its partial degradation .

Its stability and efficacy are influenced by environmental conditions .

Safety and Hazards

1-Butyl-3-methylimidazolium acetate is considered hazardous by the 2012 OSHA Hazard Communication Standard. It has been associated with acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organs being the respiratory system.

Q & A

Q1: How does 1-butyl-3-methylimidazolium acetate interact with carbon dioxide?

A1: [Bmim][Ac] exhibits a remarkable ability to absorb carbon dioxide (CO2) through both physical and chemical interactions. [, , ] The acetate anion ([Ac]-) plays a crucial role in this process by chemically reacting with CO2, leading to the carboxylation of the imidazolium ring and the formation of acetic acid. [, ]

Q2: What is the significance of the carboxylation reaction between 1-butyl-3-methylimidazolium acetate and carbon dioxide?

A2: The carboxylation reaction is significant for two reasons. Firstly, it contributes to the high CO2 absorption capacity of [Bmim][Ac] compared to other ILs. [, ] Secondly, this reaction impacts the physical properties of the IL, such as viscosity and conductivity, which are crucial for its applications. []

Q3: What is the molecular formula and weight of 1-butyl-3-methylimidazolium acetate?

A3: The molecular formula of [Bmim][Ac] is C10H18N2O2, and its molecular weight is 202.25 g/mol.

Q4: What spectroscopic techniques are commonly used to characterize 1-butyl-3-methylimidazolium acetate?

A4: Several spectroscopic techniques are employed to characterize [Bmim][Ac], including:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Provides information about the structure, purity, and interactions of the IL. [, , ]
• Raman Spectroscopy: Useful for studying the vibrational modes of molecules and identifying specific functional groups. [, ]
• Fourier Transform Infrared (FTIR) Spectroscopy: Helps identify functional groups and analyze intermolecular interactions. [, , , ]

Q5: How does the presence of organic solvents influence the properties of 1-butyl-3-methylimidazolium acetate?

A7: The addition of organic solvents to [Bmim][Ac] can significantly alter its physical properties such as viscosity, conductivity, and polarity. [] This is due to changes in intermolecular interactions and the formation of new hydrogen-bonding networks. []

Q6: What catalytic applications have been explored for 1-butyl-3-methylimidazolium acetate?

A9: [Bmim][Ac] has shown promise as a catalyst or solvent in various organic reactions, including the synthesis of 3-aryl-2-oxazolidinones and the deacetylation of chitosan. [, ] Its catalytic activity is often attributed to its ability to dissolve a wide range of compounds and its potential to act as a hydrogen bond donor and acceptor. [, ]

Q7: How does the structure of 1-butyl-3-methylimidazolium acetate contribute to its catalytic properties?

A10: The imidazolium cation can act as a hydrogen bond donor through its acidic C2 proton, while the acetate anion can act as a hydrogen bond acceptor through its oxygen atoms. [] This dual functionality enables [Bmim][Ac] to activate both electrophilic and nucleophilic reactants, facilitating various chemical transformations. [, ]

Q8: How is computational chemistry used to study 1-butyl-3-methylimidazolium acetate?

A8: Computational methods, such as Density Functional Theory (DFT) calculations and Molecular Dynamics (MD) simulations, are used to study various aspects of [Bmim][Ac], including:

• CO2 absorption mechanisms: DFT calculations help to elucidate the interaction energies and reaction pathways involved in CO2 capture by [Bmim][Ac]. [, ]
• Structural and dynamic properties: MD simulations provide insights into the structure, dynamics, and interactions of [Bmim][Ac] at the molecular level, aiding in understanding its behavior in different environments. [, , ]
• Solvent effects: Computational methods help to predict the influence of [Bmim][Ac] on the properties of dissolved solutes and reaction mechanisms. [, ]

Q9: What is the solubility of 1-butyl-3-methylimidazolium acetate in supercritical carbon dioxide?

A12: The solubility of [Bmim][Ac] in supercritical CO2 is generally low but can be enhanced by adding cosolvents like ethanol, acetone, dimethyl sulfoxide (DMSO), and acetonitrile. [] The choice of cosolvent and the operating conditions significantly impact the solubility enhancement.

Q10: How does 1-butyl-3-methylimidazolium acetate dissolve cellulose?

A13: [Bmim][Ac] can efficiently dissolve cellulose due to its ability to disrupt the strong hydrogen bonding network within cellulose chains. [, ] The [Ac] anions interact with the hydroxyl groups of cellulose, weakening the intermolecular forces and allowing the cellulose chains to disentangle and dissolve. []

Q11: Can other compounds be used to enhance the dissolution of lignocellulosic materials in 1-butyl-3-methylimidazolium acetate?

A14: Yes, co-solvents like γ-valerolactone (GVL) can be added to [Bmim][Ac] to enhance the dissolution of lignocellulosic materials. [] GVL acts as a hydrogen bond donor, further disrupting the hydrogen bonding network of cellulose and facilitating its dissolution.

Q12: What are some alternatives to 1-butyl-3-methylimidazolium acetate for specific applications?

A12: Alternatives to [Bmim][Ac] depend on the specific application:

• CO2 Capture: Other ionic liquids with different cation and anion combinations, such as those containing amine groups, have been investigated for CO2 capture. [, ]
• Biomass Processing: Deep eutectic solvents (DESs), which are mixtures of hydrogen bond donors and acceptors, are being explored as more sustainable alternatives to ILs like [Bmim][Ac] for biomass processing. []
• Electrolyte Applications: Solid-state electrolytes and other liquid electrolytes based on different salts and solvents are being investigated as alternatives in energy storage applications. []

Q13: How can 1-butyl-3-methylimidazolium acetate be recycled after use?

A13: Recycling of [Bmim][Ac] is crucial for its sustainability. Methods include:

• Distillation: For volatile solutes, distillation can be used to separate [Bmim][Ac] based on its negligible vapor pressure. []
• Anti-solvent precipitation: Adding an anti-solvent can selectively precipitate desired products, leaving behind the IL for further purification and reuse. []

Q14: What is the environmental impact of 1-butyl-3-methylimidazolium acetate?

A14: While considered a greener alternative to conventional solvents, the environmental impact of [Bmim][Ac] should be carefully considered. Factors to assess include:

• Toxicity: [Bmim][Ac] can exhibit toxicity to certain organisms, and its potential impact on aquatic and terrestrial ecosystems needs further investigation. []
• Biodegradability: [Bmim][Ac] generally exhibits low biodegradability, and strategies to enhance its degradation or explore biodegradable alternatives are crucial. [, ]
• Life cycle assessment: A comprehensive life cycle assessment is essential to quantify the environmental footprint of [Bmim][Ac] throughout its entire life cycle, from production to disposal. []